4-(1-ethyl-1H-benzo[d]imidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(1-ethylbenzimidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C20H21N3O2/c1-3-22-18-10-5-4-9-17(18)21-20(22)14-11-19(24)23(13-14)15-7-6-8-16(12-15)25-2/h4-10,12,14H,3,11,13H2,1-2H3
• InChI Key: RPJPPAUBNHYPAV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC(=CC=C4)OC
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

4-(1-ethyl-1H-benzo[d]imidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one, also known as EBI-005, is a small molecule inhibitor that has been found to have potential therapeutic applications in various diseases. This compound has been studied extensively for its anti-inflammatory properties, and it has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Biological Activities

Research into compounds with imidazo[1,2-a]pyridine and related structures has shown a variety of biological activities, indicating potential applications in drug development. For example, compounds with imidazo[1,2-a]pyridine cores have been synthesized and evaluated for their antiulcer properties, though not all showed significant antisecretory activity; some demonstrated good cytoprotective properties (Starrett et al., 1989). This indicates a potential application in the development of treatments for gastric ulcers.

Chemical Synthesis and Coordination Chemistry

The compound's structure suggests potential utility in coordination chemistry and as a precursor for the synthesis of complex molecules. For instance, derivatives of benzimidazole have been involved in the synthesis of compounds with nickel centers, indicating their utility in the formation of complex molecules with potential applications in materials science and catalysis (Bermejo et al., 2000).

Pharmacological Research

Research on similar compounds has led to the discovery of molecules with affinity for central and mitochondrial benzodiazepine receptors, which could imply applications in neuroscience and pharmacology, particularly in the development of anxiolytic or sedative drugs (Schmitt et al., 1997).

Anticancer and Antioxidant Agents

A novel series of benzimidazoles containing triazoles exhibited promising anticancer and antioxidant activities, suggesting potential applications in cancer therapy and the development of antioxidant agents (Kumaraswamy et al., 2021).

Electroluminescent Materials

Compounds with related structures have been explored for their photophysical properties, suggesting applications in the development of electroluminescent materials for organic light-emitting devices (OLEDs), indicating potential in advanced display technologies and lighting (Dobrikov et al., 2011).